Cas no 103382-84-9 ((2S)-pyrrolidin-2-ylmethanamine dihydrochloride)

• Product Name: (2S)-pyrrolidin-2-ylmethanamine dihydrochloride
• CAS No: 103382-84-9
• MF: C₅H₁₄Cl₂N₂
• MW: 173.084059238434
• MDL: MFCD11974898
• CID: 1035980
• PubChem ID: 13162056
• Update Time: 2025-05-24

(2S)-pyrrolidin-2-ylmethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-Pyrrolidin-2-ylmethanamine dihydrochloride
• (S)-2-(Aminomethyl)pyrrolidine dihydrochloride
• (S)-Pyrrolidin-2-ylmethamine dihydrochloride
• [(2S)-pyrrolidin-2-yl]methanamine,dihydrochloride
• 2-PYRROLIDINEMETHANAMINE, HYDROCHLORIDE (1:2), (2S)-
• (2S)-2-(aminomethyl)pyrrolidine dihydrochloride
• (S)-2-PYRROLIDINEMETHANAMINE DIHYDROCHLO
• (S)-PYRROLIDIN-2-YLMETHYLAMINE DIHYDROCHLORIDE
• AK-48661
• C-((S)-pyrrolidin-2-yl)-methylamine, dihydrochloride
• KB-211933
• PB13488
• S-(2)-pyrrolidinemethanamine dihydrochloride
• S-(2)-pyrrolindinemethanamine dihydrochloride
• SureCN9993578
• (S)-2-(AMinoMethyl)pyrrol...
• (S)-2-PyrrolidineMethanaMine 2HCl
• (S)-2-(AMINOMETHYL)PYRROLIDINE 2HCL
• (2S)-PYRROLIDINEMETHANAMINE DIHYDROCHLORIDE
• (S)-2-Pyrrolidinemethanamine dihydrochloride
• (2S)-pyrrolidin-2- ylMethanaMine dihydrochloride
• (2S)-PYRROLIDIN-2-YLMETHANAMINE DIHYDROCHLORIDE
• 0819AA
• (S)-2-(Aminomethyl)pyrrolidine diHCl
• AX8211819
• (2S)-pyrrolidin-2- ylmethanamine dihydrochloride
• (S);-Pyrrolidin-2-ylmethanamine dihydrochloride
• [(2S)-pyrrolidin-2-yl]methanamine dihydrochloride
• Z3235020468
• (s)-2-aminomethylpyrrolidine dihydrochloride
• CS-0043760
• SCHEMBL9993578
• DB-327690
• EN300-7399969
• 103382-84-9
• (S)-pyrrolidin-2-ylmethanamine 2HCl
• [(2S)-pyrrolidin-2-yl]methanamine;dihydrochloride
• DS-14815
• AKOS016000322
• A854902
• MFCD11974898
• (S)-Pyrrolidin-2-ylmethanaminedihydrochloride
• (S)-Pyrrolidine-2-methanamine dihydrochloride, 98%
• (2S)-pyrrolidin-2-ylmethanamine dihydrochloride

• MDL： MFCD11974898
• Inchi： 1S/C5H12N2.2ClH/c6-4-5-2-1-3-7-5;;/h5,7H,1-4,6H2;2*1H/t5-;;/m0../s1
• InChI Key： QZRLFKCODRAOAY-XRIGFGBMSA-N
• SMILES： Cl.Cl.N1CCC[C@H]1CN

Computed Properties

• Exact Mass: 172.05300
• Monoisotopic Mass: 172.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 54
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38

Experimental Properties

• PSA: 38.05000
• LogP: 2.33020

(2S)-pyrrolidin-2-ylmethanamine dihydrochloride Security Information

• Hazardous Material transportation number：2734
• Hazard Category Code： 10-36/37/38
• Safety Instruction： 16-26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (2S)-pyrrolidin-2-ylmethanamine dihydrochloride

Introduction to (2S)-pyrrolidin-2-ylmethanamine dihydrochloride (CAS No. 103382-84-9)

(2S)-pyrrolidin-2-ylmethanamine dihydrochloride, identified by its CAS number 103382-84-9, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound belongs to the pyrrolidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The dihydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a promising candidate for further pharmacological investigation.

The< strong>pyrrolidine ring is a crucial structural motif in many bioactive molecules, contributing to their binding affinity and metabolic stability. In particular, the stereochemistry of the< strong>(2S)-configuration at the second carbon atom of the pyrrolidine ring plays a pivotal role in determining the biological activity of the compound. This specific stereochemical arrangement has been extensively studied in drug design, as it can significantly influence receptor binding and pharmacokinetic properties.

Recent advancements in medicinal chemistry have highlighted the importance of< strong>chiral amines in developing novel therapeutic agents. (2S)-pyrrolidin-2-ylmethanamine dihydrochloride exemplifies this trend, as its enantiomeric purity is critical for achieving desired pharmacological effects. The synthesis of this compound often involves chiral resolution or asymmetric synthesis techniques to ensure high enantiomeric excess, which is essential for its biological evaluation.

In the realm of drug discovery, this compound has garnered attention due to its potential role as a pharmacophore in various therapeutic areas. For instance, pyrrolidine-based scaffolds have been explored in the development of central nervous system (CNS) drugs, cardiovascular agents, and anti-inflammatory medications. The< strong>amine functional group present in (2S)-pyrrolidin-2-ylmethanamine dihydrochloride provides a versatile platform for further chemical modifications, enabling the design of structurally diverse derivatives with enhanced biological activity.

One of the most compelling aspects of this compound is its utility as a building block in fragment-based drug design. Fragment-based approaches rely on identifying small molecular fragments that exhibit high affinity for biological targets, which can then be optimized into lead compounds. The< strong>hydrochloride salt form of (2S)-pyrrolidin-2-ylmethanamine enhances its compatibility with high-throughput screening (HTS) platforms, facilitating rapid evaluation of its interactions with various protein targets.

The< strong>CAS number 103382-84-9 serves as a unique identifier for this compound, ensuring accurate documentation and traceability in research and industrial settings. This standardized nomenclature is essential for regulatory compliance and facilitates seamless communication among scientists across different disciplines. The compound's entry in chemical databases provides comprehensive information on its physical properties, spectral data, and safety considerations, which are invaluable for researchers engaged in synthetic and pharmacological studies.

Recent studies have demonstrated the potential of< strong>(2S)-pyrrolidin-2-ylmethanamine dihydrochloride in modulating enzyme activity and receptor binding. For example, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The< strong>stereochemical purity of the compound is particularly important in these contexts, as enantiomeric differences can lead to vastly different pharmacological outcomes.

The< strong>solubility enhancement provided by the dihydrochloride salt form makes this compound an attractive candidate for formulation development. Improved solubility can lead to better bioavailability and more efficient delivery systems, which are critical factors in drug development. Additionally, the stability imparted by the salt form ensures that the compound remains viable throughout various stages of research and production.

In conclusion, (2S)-pyrrolidin-2-ylmethanamine dihydrochloride (CAS No. 103382-84-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its stereochemical precision, make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications for pyrrolidine-based compounds, this compound is poised to play a crucial role in shaping the future of medicinal chemistry.